Cas no 1492763-06-0 (5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine)
5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine
- 1492763-06-0
- EN300-1835258
-
- Inchi: 1S/C7H7N3O/c8-5-4-10-11-7(5)6-2-1-3-9-6/h1-4,9H,8H2
- InChI Key: SDZDTNFPEFUIRU-UHFFFAOYSA-N
- SMILES: O1C(=C(C=N1)N)C1=CC=CN1
Computed Properties
- Exact Mass: 149.058911855g/mol
- Monoisotopic Mass: 149.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 67.8Ų
5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1835258-0.05g |
5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine |
1492763-06-0 | 0.05g |
$1417.0 | 2023-09-19 | ||
| Enamine | EN300-1835258-0.1g |
5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine |
1492763-06-0 | 0.1g |
$1484.0 | 2023-09-19 | ||
| Enamine | EN300-1835258-0.25g |
5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine |
1492763-06-0 | 0.25g |
$1551.0 | 2023-09-19 | ||
| Enamine | EN300-1835258-0.5g |
5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine |
1492763-06-0 | 0.5g |
$1619.0 | 2023-09-19 | ||
| Enamine | EN300-1835258-1.0g |
5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine |
1492763-06-0 | 1g |
$1686.0 | 2023-06-01 | ||
| Enamine | EN300-1835258-2.5g |
5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine |
1492763-06-0 | 2.5g |
$3304.0 | 2023-09-19 | ||
| Enamine | EN300-1835258-5.0g |
5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine |
1492763-06-0 | 5g |
$4890.0 | 2023-06-01 | ||
| Enamine | EN300-1835258-10.0g |
5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine |
1492763-06-0 | 10g |
$7250.0 | 2023-06-01 | ||
| Enamine | EN300-1835258-1g |
5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine |
1492763-06-0 | 1g |
$1686.0 | 2023-09-19 | ||
| Enamine | EN300-1835258-5g |
5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine |
1492763-06-0 | 5g |
$4890.0 | 2023-09-19 |
5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine
Introduction to 5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine (CAS No. 1492763-06-0)
5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a pyrrole moiety with an oxazole ring. This heterocyclic structure has garnered considerable attention due to its potential biological activities and its role as a key intermediate in the synthesis of various pharmacologically relevant molecules. The compound’s molecular formula and chemical properties make it a subject of interest for researchers exploring novel therapeutic agents.
The CAS No. 1492763-06-0 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The presence of both pyrrole and oxazole rings imparts distinct electronic and steric properties to the molecule, which are critical in determining its interactions with biological targets. These features have made 5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine a valuable scaffold for drug discovery programs.
In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. The pyrrole ring, in particular, is well-known for its presence in numerous bioactive natural products and pharmaceuticals. Its ability to act as a hydrogen bond acceptor and participate in π-stacking interactions makes it an attractive component in medicinal chemistry. Similarly, the oxazole ring contributes to the molecule’s overall functionality, enabling various chemical modifications that can fine-tune its pharmacological properties.
One of the most compelling aspects of 5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine is its potential as a precursor for the development of novel therapeutic agents. Researchers have been exploring its derivatives as candidates for treating a range of diseases, including cancer, inflammation, and infectious disorders. The compound’s structural flexibility allows for the introduction of diverse substituents at different positions, enabling the creation of libraries of analogs with tailored biological profiles.
The synthesis of 5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrrole moiety typically involves cyclization reactions, while the attachment of the amine group at the 4-position of the oxazole ring requires careful selection of reagents and catalysts. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating further downstream applications.
Recent studies have highlighted the importance of 5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine in medicinal chemistry due to its ability to modulate key biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer cell proliferation. The pyrrole ring’s interaction with aromatic residues in protein targets can lead to potent binding affinities, making it an effective tool for drug design. Additionally, the oxazole ring can serve as a scaffold for developing molecules that exhibit selectivity towards specific disease-related targets.
The pharmaceutical industry has taken notice of 5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine as a versatile building block for drug development. Its structural features allow for easy functionalization, enabling chemists to create molecules with improved pharmacokinetic properties. For example, modifications at the 2-position of the pyrrole ring can enhance solubility and metabolic stability, while alterations at the 4-position of the oxazole ring can improve binding affinity to biological receptors.
Computational chemistry has also played a crucial role in understanding the behavior of 5-(1H-pyrrol-2-yl)-1,2-oxazol-4-am ine and its derivatives. Molecular modeling studies have provided insights into how different substituents affect the compound’s bioactivity and selectivity. These computational approaches have accelerated the drug discovery process by allowing researchers to predict potential interactions between 5-(1H-pyrrol -2 -yl)-1 , 2 -ox azol -4 -am ine derivatives and biological targets before conducting experimental validations.
The future prospects for 5-(1H-pyrrol -2 -yl)-1 , 2 -ox azol -4 -am ine are promising, with ongoing research aimed at uncovering new applications and expanding its utility in drug development. As our understanding of molecular interactions continues to evolve, it is likely that this compound will play an increasingly important role in addressing unmet medical needs. The combination of traditional synthetic chemistry with modern computational methods ensures that 5-(1H-pyrrol -2 -yl)-1 , 2 -ox azol -4 -am ine will remain at forefront of pharmaceutical innovation.
1492763-06-0 (5-(1H-pyrrol-2-yl)-1,2-oxazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)